molecular formula C11H8F2N2 B8488855 4-(4-Pyridyl)-3,5-difluoroaniline

4-(4-Pyridyl)-3,5-difluoroaniline

Cat. No.: B8488855
M. Wt: 206.19 g/mol
InChI Key: JTUIEMHIHHFHQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure: 4-(4-Pyridyl)-3,5-difluoroaniline consists of a benzene ring with two fluorine atoms at the 3- and 5-positions (meta positions relative to the amino group) and a 4-pyridyl substituent at the 4-position (para to the amino group). Its molecular formula is C₁₁H₇F₂N₃, with a molecular weight of 219.19 g/mol.

Applications: This compound is a key intermediate in pharmaceuticals and agrochemicals. Derivatives of 3,5-difluoroaniline are widely studied for antiviral, protease inhibitory, and herbicidal activities .

Adaptations may involve coupling reactions to introduce the pyridyl moiety .

Properties

Molecular Formula

C11H8F2N2

Molecular Weight

206.19 g/mol

IUPAC Name

3,5-difluoro-4-pyridin-4-ylaniline

InChI

InChI=1S/C11H8F2N2/c12-9-5-8(14)6-10(13)11(9)7-1-3-15-4-2-7/h1-6H,14H2

InChI Key

JTUIEMHIHHFHQO-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC=C1C2=C(C=C(C=C2F)N)F

Origin of Product

United States

Comparison with Similar Compounds

Fluorine Substitution Patterns :

  • Di-Fluoroanilines :
    • 3,5-Difluoroaniline (9e) : Demonstrates high potency (IC₅₀ = 0.24 μM) due to synergistic electron-withdrawing effects at meta positions, enhancing target binding .
    • 2,4-Difluoroaniline (9d) : Inactive (IC₅₀ >25 μM), highlighting the criticality of meta-substitution .

Chlorine vs. Fluorine :

  • 3,5-Dichloroaniline (9g) : Comparable activity to 3,5-difluoroaniline (IC₅₀ = 0.23 μM), suggesting halogen size and electronegativity influence potency minimally in this context .
  • 2,4-Dichloroaniline (9f) : Inactive (IC₅₀ >25 μM), reinforcing the meta-substitution requirement .

Heterocyclic Substituents

  • Pyridyl vs. Other Heterocycles: Purine Core (e.g., compound 34): Replacing triazine with a purine scaffold while retaining 3,5-difluoroaniline improved potency against trypanosomal proteases (IC₅₀ = 18 nM vs. 63 nM) . Pyrrolo-Pyridine Derivatives (e.g., S111): 3,5-Difluoroaniline linked to pyrrolo-pyridine (CAS 1203656-90-9) shows enhanced solubility and target engagement due to the pyridine ring’s hydrogen-bonding capacity .

Physicochemical Properties

Compound Molecular Weight (g/mol) Solubility LogP Key Substituents
3,5-Difluoroaniline 129.11 Low 1.8 -NH₂, 3-F, 5-F
4-(4-Pyridyl)-3,5-difluoroaniline 219.19 Moderate (DMSO) 2.5 -NH₂, 3-F, 5-F, 4-pyridyl
3,5-Dichloroaniline 162.02 Very Low 2.7 -NH₂, 3-Cl, 5-Cl

Notes:

  • Chlorine’s larger atomic size increases LogP more significantly than fluorine, which may affect pharmacokinetics .

Research Findings and Data Tables

Table 1: Inhibitory Activity of Aniline Derivatives Against Coronaviruses

Compound Substituents IC₅₀ (μM) Reference
9a 2-Fluoro >25
9b 3-Fluoro 1.4
9e 3,5-Difluoro 0.24
9g 3,5-Dichloro 0.23

Table 2: Potency of 3,5-Difluoroaniline Derivatives in Protease Inhibition

Compound Scaffold Target IC₅₀ (nM) Reference
29 Triazine nitrile Cruzain 63
34 Purine nitrile Cruzain 18
S111 Pyrrolo-pyridine MAP4K1 N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.